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Compound of Interest

Compound Name: Beclometasone

Cat. No.: B1667900

These application notes provide detailed methodologies for the quantitative analysis of
beclometasone dipropionate (BDP) and its metabolites in various matrices, including bulk
drug, pharmaceutical formulations, and biological fluids. The protocols are intended for
researchers, scientists, and drug development professionals.

Mechanism of Action of Beclometasone

Beclometasone dipropionate is a synthetic glucocorticoid that acts as a prodrug.[1] It is rapidly
converted to its active metabolite, beclometasone 17-monopropionate (17-BMP), which has a
high binding affinity for the glucocorticoid receptor (GR).[1] Upon binding, the activated GR
complex translocates to the nucleus, where it modulates gene expression. This leads to the
upregulation of anti-inflammatory proteins and the downregulation of pro-inflammatory proteins,
resulting in potent anti-inflammatory and immunosuppressive effects.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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